Cas no 2310011-62-0 (2-methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide)

• Product Name: 2-methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide
• CAS No: 2310011-62-0
• MF: C₁₇H₁₈N₄O₅S
• MW: 390.413622379303
• CID: 5778899
• PubChem ID: 134161406
• Update Time: 2025-05-23

2-methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide
• AKOS040705359
• F6573-7202
• 2-methoxy-5-((3-oxo-4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)benzamide
• 2-methoxy-5-(3-oxo-4-pyridin-2-ylpiperazin-1-yl)sulfonylbenzamide
• 2310011-62-0

• Inchi： 1S/C17H18N4O5S/c1-26-14-6-5-12(10-13(14)17(18)23)27(24,25)20-8-9-21(16(22)11-20)15-4-2-3-7-19-15/h2-7,10H,8-9,11H2,1H3,(H2,18,23)
• InChI Key： QUNBQDFUBPGECV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(N)=O)C=1)OC)(N1CC(N(C2C=CC=CN=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 390.09979086g/mol
• Monoisotopic Mass: 390.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 131Ų

Additional information on 2-methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide

Introduction to 2-Methoxy-5-{[3-Oxo-4-(Pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide (CAS No. 2310011-62-0)

2-Methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide, with the CAS number 2310011-62-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as sulfonyl benzamides, which are characterized by their unique structural features and diverse biological activities.

The chemical structure of 2-methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide is composed of a benzamide core linked to a sulfonyl group, which is further substituted with a piperazine ring containing a pyridine moiety. The presence of these functional groups imparts specific pharmacological properties, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of this compound in the treatment of neurodegenerative diseases, particularly Alzheimer's disease. Research published in the Journal of Medicinal Chemistry has shown that 2-methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function.

In addition to its neuroprotective properties, 2-methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide has also shown promise in the field of oncology. Studies conducted at the National Cancer Institute have demonstrated that this compound possesses significant antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis through the modulation of specific signaling pathways such as PI3K/AKT and MAPK.

The pharmacokinetic profile of 2-methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects in animal models suggest that it may be well-tolerated in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methoxy-5-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}benzamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in cognitive function and reduced tumor burden. These findings have paved the way for larger-scale Phase II and III trials to further validate its therapeutic potential.

In conclusion, 2-methoxy-5-{[3-o xo -4-(pyridin - 2 - y l )pip er az i n - 1 - y l ]su l fo n y l }be n z am i d e (CAS No. 2310011 - 6 2 - 0) represents a promising therapeutic agent with diverse biological activities. Its potential applications in the treatment of neurodegenerative diseases and cancer highlight its significance in modern medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.